Cas no 1806932-03-5 (4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride)

4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
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- Inchi: 1S/C8H5ClF3NO/c1-3-6(10)4(8(11)12)2-5(13-3)7(9)14/h2,8H,1H3
- InChI Key: LFADXBDYQULIEG-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C(F)F)=C(C(C)=N1)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Topological Polar Surface Area: 30
- XLogP3: 2.8
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029033502-500mg |
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride |
1806932-03-5 | 95% | 500mg |
$1,685.00 | 2022-03-31 | |
Alichem | A029033502-1g |
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride |
1806932-03-5 | 95% | 1g |
$2,866.05 | 2022-03-31 | |
Alichem | A029033502-250mg |
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride |
1806932-03-5 | 95% | 250mg |
$1,009.40 | 2022-03-31 |
4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride Related Literature
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Yifan Zhao,Yin Lian,Huifeng Tan Phys. Chem. Chem. Phys., 2019,21, 11748-11754
Additional information on 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride
Recent Advances in the Application of 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride (CAS: 1806932-03-5) in Chemical Biology and Pharmaceutical Research
The compound 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride (CAS: 1806932-03-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This heterocyclic acyl chloride derivative exhibits unique reactivity due to the presence of multiple fluorine substituents, which enhance its electrophilic character and make it a versatile building block for further functionalization. Recent studies have highlighted its potential in constructing complex molecular architectures with improved metabolic stability and target binding affinity.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of next-generation kinase inhibitors. Researchers utilized 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride as a crucial intermediate to introduce the difluoromethylpyridine moiety into lead compounds targeting EGFR mutations. The resulting analogs showed enhanced cellular permeability and resistance to metabolic degradation compared to their non-fluorinated counterparts, with several candidates advancing to preclinical evaluation.
In the agrochemical sector, patent applications from major companies have revealed innovative applications of this compound in developing novel pesticides. The difluoromethyl group's unique electronic properties, when incorporated into pyridine-based scaffolds, have been shown to improve insecticidal activity while reducing environmental persistence. Recent structure-activity relationship studies indicate that derivatives of 1806932-03-5 exhibit superior pest control efficacy against resistant strains of agricultural pests.
From a synthetic chemistry perspective, recent methodological advances have improved the preparation and handling of this sensitive intermediate. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis protocol that addresses previous challenges with stability and purity. The new procedure employs continuous flow chemistry techniques to minimize decomposition and improve yield, making the compound more accessible for industrial applications.
Ongoing research is exploring the potential of 4-(Difluoromethyl)-3-fluoro-2-methylpyridine-6-carbonyl chloride in radiopharmaceutical development. Preliminary results suggest that fluorine-18 labeled derivatives could serve as promising PET imaging agents for oncology applications, leveraging both the fluorine atoms and the pyridine nitrogen for chelation and targeting purposes. This dual functionality represents an exciting new direction for molecular imaging probe development.
As the chemical biology community continues to investigate this compound, safety and handling considerations remain paramount. Recent toxicological assessments indicate that while the compound exhibits moderate reactivity typical of acyl chlorides, proper handling procedures can effectively mitigate risks. The development of safer, stabilized formulations is currently an active area of research among specialty chemical manufacturers.
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